Cas no 1049737-99-6 (NCS-356 Sodium Salt Hydrate)

• Product Name: NCS-356 Sodium Salt Hydrate
• CAS No: 1049737-99-6
• MF: C₁₀H₁₀ClNaO₄
• MW: 252.626773357391
• CID: 5047801
• Update Time: 2025-07-14

NCS-356 Sodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium (2E)-4-(4-chlorophenyl)-4-hydroxybut-2-enoate hydrate
• DSSTox_CID_25786
• DSSTox_RID_81127
• DSSTox_GSID_45786
• Tox21_111252
• Q27286395
• 2-Butenoic acid, 4-(4-chlorophenyl)-4-hydroxy-, sodium salt, hydrate (1:1:1), (2E)-
• NCS-356 sodium monohydrate
• NCS-356 Sodium Salt Hydrate

• Inchi： 1S/C10H9ClO3.Na.H2O/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14;;/h1-6,9,12H,(H,13,14);;1H2/q;+1;/p-1/b6-5+;;
• InChI Key： NZFKWKOBJBRWMV-TXOOBNKBSA-M
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C(=O)[O-])O.[Na+].O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 61.4

Additional information on NCS-356 Sodium Salt Hydrate

Introduction to NCS-356 Sodium Salt Hydrate (CAS No. 1049737-99-6)

NCS-356 Sodium Salt Hydrate, identified by the chemical compound code CAS No. 1049737-99-6, is a compound of significant interest in the field of chemical and biomedical research. This introduction provides a comprehensive overview of its properties, applications, and the latest research findings that highlight its potential in various scientific domains.

The compound NCS-356 Sodium Salt Hydrate belongs to a class of molecules that have garnered attention due to their unique structural and functional characteristics. Its molecular structure, characterized by a sodium salt hydrate form, suggests interactions that are both stable and dynamic, making it a valuable candidate for study in multiple research areas.

In recent years, the study of such compounds has seen remarkable advancements, particularly in understanding their role in biochemical pathways and their potential as intermediates in drug synthesis. The< strong>CAS No. 1049737-99-6 registration ensures its identity is universally recognized and tracked within the scientific community, facilitating accurate documentation and communication of research findings.

One of the most compelling aspects of NCS-356 Sodium Salt Hydrate is its versatility in chemical reactions. Researchers have observed that it can participate in various synthetic pathways, often serving as a crucial intermediate that enhances reaction efficiency and yield. This property is particularly valuable in the pharmaceutical industry, where the synthesis of complex molecules requires precise control over reaction mechanisms.

The hydrate form of the compound indicates its ability to interact with water molecules, which can influence its solubility and reactivity. This characteristic has been explored in studies aiming to optimize delivery systems for therapeutic agents. For instance, the hydration state can affect how the compound behaves in biological environments, potentially making it more suitable for certain medical applications.

Recent research has also delved into the potential applications of NCS-356 Sodium Salt Hydrate in material science. Its unique structural properties make it a candidate for developing new materials with enhanced stability and functionality. These materials could range from advanced polymers to novel catalysts, each benefiting from the compound's ability to form stable yet adaptable structures.

The compound's role in biochemical processes has not been overlooked either. Studies suggest that it may interact with enzymes and other biomolecules in ways that could be leveraged for therapeutic purposes. For example, researchers are investigating how modifications to its structure might enhance its binding affinity for specific targets, thereby improving its efficacy as a drug candidate.

In addition to its biochemical potential, NCS-356 Sodium Salt Hydrate has shown promise in environmental science applications. Its stability under various conditions makes it suitable for use in formulations designed to monitor or mitigate environmental pollutants. The ability to track and analyze its degradation products could provide valuable insights into environmental processes and help develop more effective conservation strategies.

The synthesis of NCS-356 Sodium Salt Hydrate is another area where recent advancements have been made. Researchers have developed more efficient methods for producing this compound, reducing costs and improving yields. These improvements are crucial for ensuring that sufficient quantities of the material are available for both research and commercial applications.

The safety profile of NCS-356 Sodium Salt Hydrate is also a key consideration. While it does not fall under any hazardous or restricted categories, proper handling protocols must still be followed to ensure safe laboratory practices. This includes appropriate storage conditions and handling procedures to prevent accidental exposure or contamination.

The future prospects for NCS-356 Sodium Salt Hydrate are bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of its properties continues to grow, so too will its importance in various scientific fields. Whether used as an intermediate in drug synthesis or as a component in advanced materials, this compound holds significant promise for advancing scientific knowledge and innovation.